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Compound of Interest

Compound Name: Isoleukotoxin diol

CAS No.: 7293-40-5

Cat. No.: B15550852

Get Quote

For researchers, scientists, and drug development professionals handling isoleukotoxin diol,
ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. Although specific disposal protocols for isoleukotoxin diol are not readily

available, its known toxicity necessitates treating it as a hazardous chemical waste. This guide

provides a comprehensive, step-by-step operational plan for its safe handling and disposal,

drawing from established best practices for toxic organic compounds in a laboratory setting.

Understanding the Hazard Profile of Isoleukotoxin
Diol
Isoleukotoxin diol is the more toxic metabolite of isoleukotoxin, a monoepoxide of linoleic

acid.[1][2][3][4] Its toxicity profile suggests that it should be handled with utmost care, and all

waste generated should be considered hazardous. Key chemical information is summarized in

the table below.
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Property Value

CAS Number 73889-55-1[5]

Molecular Formula C18H34O4[1][5]

Molecular Weight 314.46 g/mol [5]

Solubility

Soluble in DMF (20 mg/ml), DMSO (20 mg/ml),

and Ethanol (20 mg/ml). Sparingly soluble in

PBS (pH 7.2) at 10 µg/ml.[1]

Storage Temperature -20°C[5]

Experimental Protocols for Disposal
The following protocols are based on general guidelines for the disposal of hazardous

laboratory chemicals and should be adapted to your institution's specific environmental health

and safety (EHS) procedures.

1. Immediate Waste Segregation and Collection:

At the Source: Immediately upon generation, segregate all waste containing isoleukotoxin
diol. This includes pure compound, solutions, contaminated labware (e.g., pipette tips, vials,

gloves), and spill cleanup materials.

Waste Streams: Maintain separate, clearly labeled waste containers for:

Liquid Waste: Solutions containing isoleukotoxin diol. If possible, separate halogenated

and non-halogenated solvent waste as disposal costs may differ.[6]

Solid Waste: Contaminated consumables such as gloves, absorbent paper, and

plasticware.

Avoid Mixing: Never mix isoleukotoxin diol waste with incompatible chemicals. For

instance, do not mix with strong acids, bases, or oxidizing agents unless as part of a specific

neutralization procedure approved by your EHS department.

2. Containerization and Labeling:
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Container Selection: Use only approved, leak-proof, and chemically compatible hazardous

waste containers. For liquid waste, leave approximately 10% headspace to allow for

expansion.[7]

Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Isoleukotoxin Diol Waste"

The concentration and composition of the waste (e.g., "Isoleukotoxin diol in ethanol,

approx. 5 mg/L")

The date of accumulation

The name of the principal investigator and laboratory contact information

Appropriate hazard pictograms (e.g., skull and crossbones for acute toxicity)

3. Storage of Hazardous Waste:

Designated Area: Store all isoleukotoxin diol waste in a designated, well-ventilated, and

secure satellite accumulation area (SAA) within the laboratory.[8]

Secondary Containment: All liquid waste containers must be placed in secondary

containment, such as a spill tray, to prevent the spread of contamination in case of a leak.[6]

Segregation: Store isoleukotoxin diol waste away from incompatible materials.

4. Final Disposal Procedure:

Professional Disposal Service: The disposal of isoleukotoxin diol waste must be handled

by a licensed hazardous waste disposal company. Your institution's EHS department will

coordinate the pickup and disposal.

Do Not Dispose Down the Drain: Under no circumstances should isoleukotoxin diol or its

containers be disposed of down the sink or in the regular trash.[6][9]
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Empty Containers: Even "empty" containers that held isoleukotoxin diol must be treated as

hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous liquid waste.[6][10]

Visualizing the Disposal Workflow
The following diagram illustrates the essential steps for the proper disposal of isoleukotoxin
diol waste.
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Caption: Workflow for the safe disposal of isoleukotoxin diol waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

isoleukotoxin diol, protecting both laboratory personnel and the environment. Always consult

your institution's specific hazardous waste management plan and EHS department for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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